molecular formula C10H13BrO2 B8495279 1-{[(2-Bromoethyl)oxy]methyl}-3-(methyloxy)benzene

1-{[(2-Bromoethyl)oxy]methyl}-3-(methyloxy)benzene

Cat. No.: B8495279
M. Wt: 245.11 g/mol
InChI Key: FSQHFTWZJHXBQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-{[(2-Bromoethyl)oxy]methyl}-3-(methyloxy)benzene is a useful research compound. Its molecular formula is C10H13BrO2 and its molecular weight is 245.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13BrO2

Molecular Weight

245.11 g/mol

IUPAC Name

1-(2-bromoethoxymethyl)-3-methoxybenzene

InChI

InChI=1S/C10H13BrO2/c1-12-10-4-2-3-9(7-10)8-13-6-5-11/h2-4,7H,5-6,8H2,1H3

InChI Key

FSQHFTWZJHXBQB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)COCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N-bromosuccinimide (272 mg, 1.53 mmol) in DCM (2.5 mL) was added to resin-bound triphenylphosphine (510 mg, 1.53 mEquiv, Fluka) in DCM (2.5 mL), and the reaction was stirred at rt for 10 min. A solution of 2-({[3-(methyloxy)phenyl]methyl}oxy)ethanol (114 mg, 0.626 mmol) in DCM (1.5 mL) was added to the reaction, and the residual alcohol was transferred with additional DCM (1.5 mL). The reaction vial was capped, wrapped in aluminum foil, and stirred at rt for 20 h. The reaction was filtered through a SPE cartridge (5 g silica) eluting with the following 10 mL fractions: DCM (fraction 1), 30% EtOAc/hexanes (fraction 2), and 50% EtOAc/hexanes (fraction 3) to give the title compound (160 mg, title compound and impurity). The product was characterized by 1H NMR (400 MHz) in CDCl3. The purity of the compound was good enough to carry on the next reaction.
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Quantity
272 mg
Type
reactant
Reaction Step Two
Quantity
510 mg
Type
reactant
Reaction Step Two
Name
Quantity
2.5 mL
Type
solvent
Reaction Step Two
Name
Quantity
2.5 mL
Type
solvent
Reaction Step Two
Quantity
114 mg
Type
reactant
Reaction Step Three
Name
Quantity
1.5 mL
Type
solvent
Reaction Step Three
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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